![molecular formula C12H13N3OS B4439540 2-(1-pyrrolidinylcarbonyl)thieno[2,3-b]pyridin-3-amine](/img/structure/B4439540.png)
2-(1-pyrrolidinylcarbonyl)thieno[2,3-b]pyridin-3-amine
Overview
Description
2-(1-pyrrolidinylcarbonyl)thieno[2,3-b]pyridin-3-amine is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is of particular interest due to its unique structure and potential applications in various fields of study.
Mechanism of Action
The mechanism of action of 2-(1-pyrrolidinylcarbonyl)thieno[2,3-b]pyridin-3-amine is not yet fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the development and progression of neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that 2-(1-pyrrolidinylcarbonyl)thieno[2,3-b]pyridin-3-amine has a number of biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters in the brain, which can improve cognitive function. Additionally, it has been shown to reduce inflammation and oxidative stress, which can contribute to the development of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(1-pyrrolidinylcarbonyl)thieno[2,3-b]pyridin-3-amine in lab experiments is its unique structure, which allows for precise targeting of specific enzymes and pathways. However, one limitation of this compound is its low solubility, which can make it difficult to work with in certain experimental settings.
Future Directions
There are a number of future directions for research involving 2-(1-pyrrolidinylcarbonyl)thieno[2,3-b]pyridin-3-amine. One potential area of study is its use in the development of new therapeutic agents for neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas of research.
Scientific Research Applications
2-(1-pyrrolidinylcarbonyl)thieno[2,3-b]pyridin-3-amine has been used in various scientific research applications. One of the primary uses of this compound is in the study of neurological disorders. It has been shown to have potential as a therapeutic agent for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
(3-aminothieno[2,3-b]pyridin-2-yl)-pyrrolidin-1-ylmethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3OS/c13-9-8-4-3-5-14-11(8)17-10(9)12(16)15-6-1-2-7-15/h3-5H,1-2,6-7,13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LUJRZWQZXYCFHZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)C2=C(C3=C(S2)N=CC=C3)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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